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Compound of Interest

Compound Name: Bismuth(lll) bromide

Cat. No.: B147885

For Immediate Release

This technical guide provides an in-depth analysis of the core physical properties of
Bismuth(lll) bromide (BiBrs), with a specific focus on its density and melting point. The
information is tailored for researchers, scientists, and professionals in the field of drug
development who require precise data for their work.

Core Physical Properties

Bismuth(lll) bromide is an inorganic compound that appears as a white to light yellow or
golden deliquescent crystalline powder.[1][2] It is a key precursor in the synthesis of various
bismuth-containing compounds and sees use in materials science for the development of
semiconductors and optoelectronic devices.[1][3][4]

Quantitative Data Summary

The physical properties of Bismuth(lll) bromide are summarized in the table below, providing
a clear and concise reference.
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Property Value Units Conditions
Density 5.7[3][5][6]1[7] g/mL or g/cm3 at 25 °C[2][5][7]
5.72 g/cm3 at 25 °C

5.776 g/cm3 Not Specified

Melting Point 218[1][8] °C Not Specified
219[2][5][6][9][10] °C Not Specified

Experimental Protocols

The determination of the physical properties of a solid compound like Bismuth(lll) bromide
involves standardized laboratory procedures. Below are detailed methodologies for
ascertaining its density and melting point.

Determination of Density

The density of a solid can be determined using the principle of displacement. A common
method involves the following steps:

e Mass Measurement: Accurately weigh a sample of dry Bismuth(lll) bromide powder using
an analytical balance.[11]

e Volume Measurement by Displacement:

o Fill a graduated cylinder with a liquid in which Bismuth(lll) bromide is insoluble and does
not react.

o Record the initial volume of the liquid (V1).[12]

o Carefully immerse the weighed Bismuth(lll) bromide sample into the liquid, ensuring it is
fully submerged.[12]

o Record the new volume of the liquid (V2).[12]
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o The volume of the solid is the difference between the final and initial volumes (V = V2 - V1).
[12]

o Calculation: The density (p) is calculated by dividing the mass (m) of the sample by its
volume (V): p = m/V.[11]

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity and is determined by
observing the temperature range over which it transitions from a solid to a liquid.[13][14] The
capillary method is a standard technique:

e Sample Preparation:

o A small amount of finely powdered, dry Bismuth(lll) bromide is introduced into a thin-
walled capillary tube, which is sealed at one end.[15][16][17]

o The tube is gently tapped to pack the sample into the closed end to a height of a few
millimeters.[15][16]

e Apparatus Setup:
o The capillary tube is attached to a thermometer.[15]

o This assembly is placed in a melting point apparatus, such as a Thiele tube or a modern
digital instrument, which contains a heating bath (e.g., mineral oil or a metal block).[17]

e Heating and Observation:
o The apparatus is heated slowly and steadily.[15][17]

o The temperature at which the first droplet of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[13]

o For a pure substance, this range is typically narrow.[17]
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Visualized Workflow

The logical flow for determining the physical properties of Bismuth(lll) bromide is illustrated in
the diagram below.

Density Determination Melting Point Determination
Measure Initial Liquid Volume (V1) Pack BiBr3 in Capillary Tube
Weigh BiBr3 Sample Immerse Sample & Measure Final Volume (V2) Place in Melting Point Apparatus
Calculate Volume (V = V2 - V1) Heat Slowly & Observe

Record Temperature Range of Melting

Calculate Density (p = m/V)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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